Cas no 1213383-50-6 ((1R)-1-[2-(TRIFLUOROMETHOXY)PHENYL]ETHANE-1,2-DIAMINE)

• Product Name: (1R)-1-[2-(TRIFLUOROMETHOXY)PHENYL]ETHANE-1,2-DIAMINE
• CAS No: 1213383-50-6
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 5593765
• PubChem ID: 66517635
• Update Time: 2025-05-04

(1R)-1-[2-(TRIFLUOROMETHOXY)PHENYL]ETHANE-1,2-DIAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[2-(TRIFLUOROMETHOXY)PHENYL]ETHANE-1,2-DIAMINE
• 1,2-Ethanediamine, 1-[2-(trifluoromethoxy)phenyl]-, (1R)-
• N13510
• 1213383-50-6
• AKOS015932462

• Inchi： 1S/C9H11F3N2O/c10-9(11,12)15-8-4-2-1-3-6(8)7(14)5-13/h1-4,7H,5,13-14H2/t7-/m0/s1
• InChI Key： NQXWVAAAXWPKDX-ZETCQYMHSA-N
• SMILES： [C@H](C1=CC=CC=C1OC(F)(F)F)(N)CN

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.3Ų

Additional information on (1R)-1-[2-(TRIFLUOROMETHOXY)PHENYL]ETHANE-1,2-DIAMINE

Introduction to (1R)-1-[2-(TRIFLUOROMETHOXY)PHENYL]ETHANE-1,2-DIAMINE (CAS No. 1213383-50-6)

(1R)-1-[2-(TRIFLUOROMETHOXY)PHENYL]ETHANE-1,2-DIAMINE, also known by its CAS number 1213383-50-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluoromethoxy group and a chiral center, making it a valuable candidate for various applications in drug discovery and development.

The trifluoromethoxy group in the molecule imparts unique electronic and steric properties, which can influence the compound's biological activity and pharmacokinetic behavior. The presence of this group can enhance the lipophilicity of the molecule, potentially improving its ability to cross biological membranes and reach target sites within the body. Additionally, the chiral center at the 1-position of the ethane backbone provides an opportunity for enantiomeric selectivity, which is crucial in many therapeutic applications where one enantiomer may exhibit desired biological activity while the other may be inactive or even harmful.

Recent studies have explored the potential of (1R)-1-[2-(TRIFLUOROMETHOXY)PHENYL]ETHANE-1,2-DIAMINE in various therapeutic areas. One notable area of research is its use as a ligand for G protein-coupled receptors (GPCRs), which are important targets for many drugs. GPCRs play a critical role in cellular signaling pathways and are involved in a wide range of physiological processes, including neurotransmission, immune responses, and metabolic regulation. The ability of this compound to modulate GPCR activity could lead to the development of novel treatments for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its potential as a GPCR ligand, (1R)-1-[2-(TRIFLUOROMETHOXY)PHENYL]ETHANE-1,2-DIAMINE has also been investigated for its antimicrobial properties. Studies have shown that this compound exhibits potent activity against a variety of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The synthesis of (1R)-1-[2-(TRIFLUOROMETHOXY)PHENYL]ETHANE-1,2-DIAMINE has been optimized using modern synthetic methods to ensure high yields and enantiomeric purity. One common approach involves the asymmetric synthesis of the chiral center using chiral catalysts or auxiliaries. This ensures that the desired enantiomer is produced with high selectivity, which is essential for pharmaceutical applications where enantiomeric purity is critical.

From a pharmacological perspective, (1R)-1-[2-(TRIFLUOROMETHOXY)PHENYL]ETHANE-1,2-DIAMINE has been evaluated for its safety and efficacy in preclinical studies. Animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These findings suggest that it has potential for further development as a therapeutic agent.

In conclusion, (1R)-1-[2-(TRIFLUOROMETHOXY)PHENYL]ETHANE-1,2-DIAMINE (CAS No. 1213383-50-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to explore its potential in various therapeutic areas, highlighting its significance in advancing drug discovery and development.